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Compound of Interest

Compound Name: Levalbuterol

Cat. No.: B1212921

Technical Support Center: Levalbuterol
Formulation Development

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
challenges with levalbuterol solubility during novel formulation development.

Frequently Asked Questions (FAQSs)

Q1: What are the different salt forms of levalbuterol and how do their solubilities compare?

Al: The two common salt forms of levalbuterol are hydrochloride (HCI) and tartrate.
Levalbuterol HCI is a white to off-white crystalline solid with a solubility of approximately 180
mg/mL in water.[1][2][3][4][5][6][7][8] Levalbuterol tartrate is a white to light-yellow solid that is
freely soluble in water and very slightly soluble in ethanol.[9][10][11][12][13][14] The tartrate salt
has been shown to have substantially lower solubility in ethanol compared to the hydrochloride
salt, which can be advantageous for aerosol formulations in metered-dose inhalers.[15]

Q2: What are the key physicochemical properties of levalbuterol salts?

A2: Key properties of levalbuterol hydrochloride and tartrate salts are summarized below.
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Levalbuterol

Property . Levalbuterol Tartrate
Hydrochloride

Molecular Weight 275.8 g/mol [1][2][41[7] 628.71 g/mol [9][10][12]
White to off-white crystalline White to light-yellow solid[9]

Appearance .
solid[1][2][3][41[7] [10][12]

] ] Approximately 187°C[1][3][4] Not specified in the provided
Melting Point

(6718l

results.

Water Solubility

Approximately 180 mg/mL[1]
[21E3114105]61r7118]

Freely soluble[9][10][11][12]
[13][14]

Ethanol Solubility

Slightly soluble[16]

Very slightly soluble[9][10][11]
[12][13][14]

Q3: What factors can influence the solubility of levalbuterol in my formulation?

A3: Several factors can impact levalbuterol solubility, including:

e pH: The pH of the formulation can significantly affect the ionization and, therefore, the

solubility of levalbuterol. For example, Xopenex® inhalation solution is adjusted to a pH of
4.0 (3.3 to 4.5).[1][4][6]

Co-solvents: The addition of co-solvents, such as ethanol, can be used to modify the polarity
of the solvent system and enhance the solubility of certain drug substances.[15]

Excipients: The presence of other excipients in the formulation can either enhance or
decrease the solubility of the active pharmaceutical ingredient (API).

Temperature: Solubility is generally temperature-dependent. It's crucial to control the
temperature during formulation and storage.[17]

Polymorphism: Different crystalline forms (polymorphs) of levalbuterol may exhibit different

solubility profiles.

Q4: My levalbuterol formulation is showing precipitation upon storage. What are the potential

causes and how can | troubleshoot this?
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A4: Precipitation of levalbuterol can be caused by several factors:

e Supersaturation: The initial concentration of levalbuterol may be above its equilibrium
solubility in the formulation, leading to crystallization over time.

e pH Shift: A change in the pH of the formulation during storage can alter the ionization of
levalbuterol and reduce its solubility.

o Temperature Fluctuations: Changes in temperature can affect the solubility of the drug,
potentially leading to precipitation upon cooling.

» Incompatibility with Excipients: Interactions between levalbuterol and other formulation
components could lead to the formation of less soluble complexes.

Troubleshooting Steps:

 Verify Solubility Limits: Re-evaluate the equilibrium solubility of levalbuterol in your specific
formulation vehicle under various temperature conditions.

e pH Control: Ensure the formulation is adequately buffered to maintain a stable pH throughout
its shelf life.

o Co-solvent/Solubilizer Optimization: Experiment with different types or concentrations of co-
solvents or solubilizing agents to improve and maintain solubility.

o Excipient Compatibility Study: Conduct studies to ensure the compatibility of all formulation
components with levalbuterol.

» Forced Degradation Studies: Perform stress testing under various conditions (e.g., heat,
light, humidity) to identify potential degradation pathways that might lead to less soluble
byproducts.[18]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Incomplete Dissolution of

Levalbuterol

- Insufficient solvent volume.-
Inappropriate solvent or pH.-
Presence of a less soluble

polymorph.

- Increase solvent volume or
adjust the drug-to-solvent
ratio.- Optimize the solvent
system (e.g., pH adjustment,
addition of co-solvents).-
Characterize the solid-state
properties of the levalbuterol

raw material.

Phase Separation or

Cloudiness

- Exceeding the solubility limit.-
Incompatibility of formulation
components.- Temperature-

induced precipitation.

- Reduce the concentration of
levalbuterol.- Evaluate the
compatibility of all excipients.-
Assess the formulation's
stability at different

temperatures.

Variability in Assay Results

- Incomplete dissolution during
sample preparation.-
Adsorption of levalbuterol onto

container surfaces.

- Ensure complete dissolution
of the sample before analysis.-
Investigate potential
interactions with container

materials.

Precipitation in Nebulizer

During Administration

- Drug concentration
exceeding solubility in the
nebulization medium.-
Incompatibility with other

nebulized drugs.

- Ensure the final
concentration in the nebulizer
is below the solubility limit. The
drug compatibility of Xopenex
Inhalation Solution when
mixed with other drugs in a
nebulizer has not been
established.[1]

Experimental Protocols
Protocol 1: Shake-Flask Method for Equilibrium
Solubility Determination

Objective: To determine the equilibrium solubility of levalbuterol in a given solvent system.
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Materials:

Levalbuterol salt (HCI or tartrate)

Selected solvent system (e.g., water, buffer of specific pH, co-solvent mixture)
Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Analytical balance

HPLC or UV-Vis spectrophotometer for concentration analysis

Methodology:

Add an excess amount of levalbuterol to a known volume of the solvent system in a sealed
vial.

Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25°C or
37°C).

Shake the vials for a predetermined period (e.qg., 24, 48, or 72 hours) to ensure equilibrium is
reached.

After shaking, allow the vials to stand to let the excess solid settle.
Carefully withdraw a sample from the supernatant.
Centrifuge the sample to remove any remaining undissolved solids.

Dilute the supernatant with a suitable solvent and analyze the concentration of levalbuterol
using a validated analytical method (e.g., HPLC, UV-Vis).

Repeat the experiment in triplicate to ensure reproducibility.
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Protocol 2: pH-Solubility Profile Determination

Objective: To determine the solubility of levalbuterol as a function of pH.
Materials:

» Levalbuterol salt

» A series of buffers with varying pH values (e.g., pH 2 to 10)

e Equipment as listed in Protocol 1

Methodology:

o Follow the shake-flask method described in Protocol 1.

o Use a series of buffers with different pH values as the solvent systems.
o Determine the equilibrium solubility of levalbuterol at each pH.

» Plot the solubility of levalbuterol (on a logarithmic scale) against the pH to generate a pH-
solubility profile.

Visualizations
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Click to download full resolution via product page

Caption: Levalbuterol's mechanism of action leading to bronchodilation.

Experimental Workflow for Solubility Enhancement

Start: Poor Levalbuterol Solubility

Screening of Solubilization Techniques

pH Adjustment Complexation (e.g., Cyclodextrins)

Formulation Development & Optimization

Stability Testing

End: Stable Formulation with
Enhanced Solubility

Click to download full resolution via product page

Caption: A logical workflow for addressing levalbuterol solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1212921?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212921?utm_src=pdf-body
https://www.benchchem.com/product/b1212921?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212921?utm_src=pdf-body
https://www.benchchem.com/product/b1212921?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

. accessdata.fda.gov [accessdata.fda.gov]

. dailymed.nIlm.nih.gov [dailymed.nim.nih.gov]
. drugs.com [drugs.com]

. accessdata.fda.gov [accessdata.fda.gov]

. accessdata.fda.gov [accessdata.fda.gov]

. Xopenex (Levalbuterol): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

N~ oo o0~ W NP

. Xopenex® (levalbuterol HCI) Inhalation Solution 0.31 mg*, 0.63 mg*, 1.25 mg*
[dailymed.nlm.nih.gov]

8. DailyMed - LEVALBUTEROL solution, concentrate [dailymed.nlm.nih.gov]
9. accessdata.fda.gov [accessdata.fda.gov]

10. DailyMed - LEVALBUTEROL TARTRATE HFA INHALATION- levalbuterol tartrate
aerosol, metered [dailymed.nlm.nih.gov]

11. sihaulichemicals.co.in [sihaulichemicals.co.in]

12. Xopenex HFA (Levalbuterol Tartrate Inhalation Aerosol): Side Effects, Uses, Dosage,
Interactions, Warnings [rxlist.com]

13. accessdata.fda.gov [accessdata.fda.gov]

14. accessdata.fda.gov [accessdata.fda.gov]

15. US8765153B2 - Levalbuterol salt - Google Patents [patents.google.com]
16. DailyMed - LEVALBUTEROL solution [dailymed.nim.nih.gov]

17. lup.lub.lu.se [lup.lub.lu.se]

18. sierrajournals.com [sierrajournals.com]

To cite this document: BenchChem. [Addressing Levalbuterol solubility issues in novel
formulation development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212921#addressing-levalbuterol-solubility-issues-in-
novel-formulation-development]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/020837s038lbl.pdf
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=6925ab5e-4f50-4d04-b55a-8a6f74474382&type=pdf
https://www.drugs.com/pro/levalbuterol.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/1999/20837lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2002/20837s6lbl.pdf
https://www.rxlist.com/xopenex-drug.htm
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=35eb525b-72a5-4ef9-a36a-531e9e6b3560
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=35eb525b-72a5-4ef9-a36a-531e9e6b3560
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=206bbdec-04f0-40e3-a259-32fc6bce20d8
https://www.accessdata.fda.gov/drugsatfda_docs/label/2005/21730lbl.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=ac85703a-17a2-4f0b-87f4-78f1756d2f85
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=ac85703a-17a2-4f0b-87f4-78f1756d2f85
https://www.sihaulichemicals.co.in/product-page/levalbuterol-tartrate
https://www.rxlist.com/xopenex-hfa-drug.htm
https://www.rxlist.com/xopenex-hfa-drug.htm
https://www.accessdata.fda.gov/drugsatfda_docs/label/2017/021730s039lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2008/021730s008lbl.pdf
https://patents.google.com/patent/US8765153B2/en
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=97699821-81f8-4623-8504-e479c0f4b183&audience=consumer
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.sierrajournals.com/index.php/IJAPSR/article/download/998/643/
https://www.benchchem.com/product/b1212921#addressing-levalbuterol-solubility-issues-in-novel-formulation-development
https://www.benchchem.com/product/b1212921#addressing-levalbuterol-solubility-issues-in-novel-formulation-development
https://www.benchchem.com/product/b1212921#addressing-levalbuterol-solubility-issues-in-novel-formulation-development
https://www.benchchem.com/product/b1212921#addressing-levalbuterol-solubility-issues-in-novel-formulation-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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